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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, applications, and biological activity of 2,3,5,6-Tetrachloro-4-
(methylsulfonyl)pyridine. This compound is a significant intermediate in the synthesis of
various agrochemicals and is noted for its potent herbicidal properties.[1] This document
consolidates available data on its characteristics, outlines a likely synthetic protocol, and
explores its mechanism of action as a herbicide. All quantitative data is presented in structured
tables, and a proposed logical workflow for its synthesis is visualized using the DOT language.

Chemical and Physical Properties

2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine is a white to slightly yellow or orange
crystalline powder.[2] It is identified by the CAS Number 13108-52-6.[2][3] A summary of its key
chemical and physical properties is provided in Table 1.

Table 1: Chemical and Physical Properties of 2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine
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Property Value Source(s)

2,3,5,6-tetrachloro-4-
IUPAC Name + ”
(methylsulfonyl)pyridine

Davicil, TCMSP, Methyl

Synonyms 2,3,5,6-tetrachloro-4-pyridyl [2]4]
sulfone

CAS Number 13108-52-6 [2131[41(51(6](7]

Molecular Formula CeH3CliNO2S 2131415161 71E]

Molecular Weight 294.97 g/mol [415][6]71[8]

White, slightly yellow or orange
Appearance _ [2]
crystalline powder

Melting Point 146 - 151 °C [2]

Purity > 95% (GC) [2]

Storage Conditions Room temperature, dry [2]
Synthesis

The synthesis of 2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine can be conceptualized as a
two-step process starting from a suitable precursor. A likely pathway involves the synthesis of
2,3,5,6-tetrachloropyridine followed by the introduction and subsequent oxidation of a
methylthio group at the 4-position. While a specific, detailed protocol for the methylsulfonyl
derivative is not readily available in the literature, a plausible synthesis route can be inferred
from related reactions.

Example Experimental Protocol: Synthesis of a Related
Sulfone

The following protocol is adapted from the synthesis of 4-phenylsulfonyl-2,3,5,6-
tetrachloropyridine and illustrates the key transformation of a polychlorinated pyridine to a
sulfone.[9]
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Reaction: The synthesis of 4-phenylsulfonyl-2,3,5,6-tetrachloropyridine is achieved by the
reaction of pentachloropyridine with sodium benzenesulfonate under ultrasonic irradiation.[9]

Procedure:

Pentachloropyridine (1 mmol) is added to a solution of sodium benzenesulfonate (1 mmol) in
DMF (5 ml).[9]

The reaction mixture is sonicated at 0 °C for 8 minutes.[9]

The resulting precipitate is isolated by filtration.[9]

Recrystallization from ethanol yields the final product as white crystals.[9]

This methodology suggests that a similar nucleophilic substitution reaction with sodium
methanethiolate followed by an oxidation step could yield the target compound.

Logical Workflow for Synthesis

The logical workflow for the synthesis of 2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine,
starting from the more readily available pentachloropyridine, is depicted below.
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Synthesis Workflow of 2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine

Pentachloropyridine

Nucleophilic Substitution
e.g., with Sodium Methanethiolate)

2,3,5,6-Tetrachloro-4-(methylthio)pyridine
(Intermediate)

Oxidation
(e.g., with H202/Acetic Acid)

2,3,5,6-Tetrachloro-4-(methylsulfonyl)pyridine
(Final Product)
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Proposed Herbicidal Mechanism of Action

Proposed Herbicidal Mechanism of Action

2,3,5,6-Tetrachloro-4-
(methylsulfonyl)pyridine

(Synthetic Auxin)

Auxin Receptor Binding

Disruption of Auxin Homeostasis

Abnormal Gene Expression

Uncontrolled Cell Division and Elongation

Plant Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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